Cas no 1270437-71-2 (3-(4-chloro-2-methoxyphenyl)morpholine)

• Product Name: 3-(4-chloro-2-methoxyphenyl)morpholine
• CAS No: 1270437-71-2
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6060107
• PubChem ID: 129944121
• Update Time: 2025-10-24

3-(4-chloro-2-methoxyphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methoxyphenyl)morpholine
• 1270437-71-2
• EN300-1963437

• Inchi： 1S/C11H14ClNO2/c1-14-11-6-8(12)2-3-9(11)10-7-15-5-4-13-10/h2-3,6,10,13H,4-5,7H2,1H3
• InChI Key： AQTPZQVJQQEDQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1COCCN1

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(4-chloro-2-methoxyphenyl)morpholine

Comprehensive Overview of 3-(4-chloro-2-methoxyphenyl)morpholine (CAS No. 1270437-71-2)

3-(4-chloro-2-methoxyphenyl)morpholine (CAS No. 1270437-71-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique morpholine ring and substituted phenyl group, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for "3-(4-chloro-2-methoxyphenyl)morpholine uses" and "CAS 1270437-71-2 applications," reflecting its growing importance in modern chemistry.

The molecular structure of 3-(4-chloro-2-methoxyphenyl)morpholine combines a morpholine moiety with a chloro-methoxy phenyl group, creating a versatile scaffold for drug development. This structural feature makes it particularly valuable in medicinal chemistry, where it is often explored for its potential in designing central nervous system (CNS) targeting compounds. Recent searches for "morpholine derivatives in drug discovery" highlight the scientific community's interest in such frameworks.

In pharmaceutical applications, 3-(4-chloro-2-methoxyphenyl)morpholine has shown promise as a building block for potential therapeutic agents. Its structural characteristics make it suitable for creating molecules that may interact with various biological targets. The increasing number of queries about "pharmaceutical intermediates for neurological drugs" aligns well with the potential applications of this compound. Researchers are particularly interested in its role in developing compounds that might address neurodegenerative conditions, a hot topic in current medical research.

The agrochemical industry has also shown interest in 3-(4-chloro-2-methoxyphenyl)morpholine derivatives. The compound's structural features make it a candidate for developing new crop protection agents. With growing global concerns about food security and sustainable agriculture, searches for "novel agrochemical intermediates" and "eco-friendly pesticide components" have increased significantly, positioning this compound as relevant to current agricultural challenges.

Synthetic routes to 3-(4-chloro-2-methoxyphenyl)morpholine typically involve multi-step organic transformations. Chemists often search for "synthesis of 4-chloro-2-methoxyphenyl morpholine derivatives" and "optimization of morpholine-containing compound preparation," indicating the technical interest in its production. Recent advancements in green chemistry have led to improved synthetic methods that reduce environmental impact while maintaining high yields and purity.

The physicochemical properties of 3-(4-chloro-2-methoxyphenyl)morpholine contribute to its utility in various applications. Its moderate solubility profile and stability under standard conditions make it suitable for diverse formulation needs. These characteristics are particularly important for researchers investigating "drug-like properties of small molecules" and "optimizing compound bioavailability," which are frequent topics in pharmaceutical development discussions.

Market trends indicate growing demand for specialized intermediates like 3-(4-chloro-2-methoxyphenyl)morpholine. The compound's versatility has led to increased patent activity, with many searches focusing on "recent patents on morpholine derivatives" and "intellectual property in heterocyclic chemistry." This reflects the competitive landscape in pharmaceutical and agrochemical innovation, where novel structures can provide significant commercial advantages.

Quality control and analytical characterization of 3-(4-chloro-2-methoxyphenyl)morpholine are critical aspects of its production and application. Modern analytical techniques, including HPLC, GC-MS, and NMR spectroscopy, are essential for ensuring compound purity and identity. Professionals frequently search for "analytical methods for morpholine compounds" and "specifications for pharmaceutical intermediates," underscoring the importance of rigorous quality standards in this field.

Safety considerations for handling 3-(4-chloro-2-methoxyphenyl)morpholine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended. The scientific community's focus on "safe handling of chemical intermediates" and "laboratory best practices" demonstrates the ongoing importance of workplace safety in chemical research and production.

Future research directions for 3-(4-chloro-2-methoxyphenyl)morpholine may explore its potential in emerging therapeutic areas or novel agrochemical formulations. The compound's structural flexibility makes it amenable to various modifications, keeping it relevant to evolving scientific needs. Current search trends like "next-generation drug scaffolds" and "sustainable agrochemical development" suggest promising avenues for further investigation with this compound.

In conclusion, 3-(4-chloro-2-methoxyphenyl)morpholine (CAS No. 1270437-71-2) represents an important building block in modern chemical research and development. Its applications span pharmaceutical and agrochemical fields, with ongoing interest from both academic and industrial researchers. As scientific inquiry continues to explore new solutions for health and agricultural challenges, compounds like this will likely remain at the forefront of innovative chemical development.